Cas no 1820572-32-4 (methyl (2S,3R)-2-(piperidin-4-yl)oxolane-3-carboxylate)

• Product Name: methyl (2S,3R)-2-(piperidin-4-yl)oxolane-3-carboxylate
• CAS No: 1820572-32-4
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD30728342
• CID: 5220830
• PubChem ID: 119031896
• Update Time: 2026-03-06

methyl (2S,3R)-2-(piperidin-4-yl)oxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, tetrahydro-2-(4-piperidinyl)-, methyl ester, (2S,3R)-
• methyl (2S,3R)-2-(piperidin-4-yl)oxolane-3-carboxylate

• MDL： MFCD30728342
• Inchi： 1S/C11H19NO3/c1-14-11(13)9-4-7-15-10(9)8-2-5-12-6-3-8/h8-10,12H,2-7H2,1H3/t9-,10+/m1/s1
• InChI Key： VTUVNQWOJMZUOZ-ZJUUUORDSA-N
• SMILES： O1CC[C@@H](C(OC)=O)[C@@H]1C1CCNCC1

Additional information on methyl (2S,3R)-2-(piperidin-4-yl)oxolane-3-carboxylate

Methyl (2S,3R)-2-(piperidin-4-yl)oxolane-3-carboxylate: A Comprehensive Overview

Methyl (2S,3R)-2-(piperidin-4-yl)oxolane-3-carboxylate, identified by the CAS number 1820572-32-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and structural features, which contribute to its potential applications in drug development and material science. The molecule consists of a piperidine ring fused with an oxolane (tetrahydrofuran) moiety, along with a methyl ester group. The stereochemistry at the 2S and 3R positions plays a crucial role in determining its physical properties and biological activity.

The synthesis of methyl (2S,3R)-2-(piperidin-4-yl)oxolane-3-carboxylate involves a multi-step process that typically includes the formation of the oxolane ring through intramolecular cyclization. Recent advancements in asymmetric catalysis have enabled the efficient construction of the stereochemically defined centers in this molecule. For instance, researchers have employed organocatalytic methods to achieve high enantioselectivity during the formation of the oxolane ring. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

In terms of applications, methyl (2S,3R)-2-(piperidin-4-yl)oxolane-3-carboxylate has shown promise in various fields. In pharmacology, it has been studied as a potential lead compound for drug development due to its ability to modulate specific biological targets. Recent studies have highlighted its potential as a modulator of ion channels, which are critical in various physiological processes. Additionally, its structural versatility makes it a valuable building block for constructing more complex molecules with diverse functionalities.

The stereochemistry of this compound is particularly important for its biological activity. The 2S configuration ensures proper interaction with target proteins, while the 3R configuration influences the molecule's stability and solubility properties. These attributes make it an attractive candidate for further exploration in medicinal chemistry. Recent research has focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential toxicity.

From a materials science perspective, methyl (2S,3R)-2-(piperidin-4-yl)oxolane-3-carboxylate has been investigated as a precursor for advanced materials such as polymers and nanoparticles. Its ability to form self-assembled structures under specific conditions has opened new avenues for applications in nanotechnology. Researchers have also explored its use in stimuli-responsive materials, where its structural dynamics can be exploited to create systems that respond to external stimuli such as temperature or pH changes.

In terms of safety and toxicity, preliminary studies indicate that methyl (2S,3R)-2-(piperidin-4-yl)oxolane-3-carboxylate exhibits low toxicity at typical experimental doses. However, further studies are required to fully characterize its safety profile and understand its long-term effects on biological systems. Regulatory agencies have emphasized the importance of thorough toxicological evaluations for compounds intended for therapeutic or industrial applications.

Looking ahead, the development of novel synthetic routes and the exploration of new applications will likely dominate research on this compound. The integration of computational chemistry tools with experimental studies is expected to accelerate the discovery of new functionalities and optimize existing ones. Furthermore, collaborations between academia and industry will play a pivotal role in translating this compound's potential into real-world applications.